Cas no 191089-20-0 (1-tert-Butyl-3-methyl-1H-pyrazole)

1-tert-Butyl-3-methyl-1H-pyrazole structure
191089-20-0 structure
Product Name:1-tert-Butyl-3-methyl-1H-pyrazole
CAS No:191089-20-0
MF:C8H14N2
MW:138.210161685944
MDL:MFCD09965818
CID:857201
PubChem ID:17820906
Update Time:2025-04-19

1-tert-Butyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-
    • 1-tert-Butyl-3-methyl-1H-pyrazole
    • AGN-PC-01M6K8
    • ANW-23517
    • CTK8B1094
    • SureCN2749111
    • MDL： MFCD09965818
    • Inchi： 1S/C8H14N2/c1-7-5-6-10(9-7)8(2,3)4/h5-6H,1-4H3
    • InChI Key： MQSBVYINPUYVMT-UHFFFAOYSA-N
    • SMILES： N1(C=CC(C)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 138.11582
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

1-tert-Butyl-3-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B813905-50mg
1-tert-Butyl-3-methyl-1H-pyrazole
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 $ 50.00 2022-06-06
TRC
B813905-100mg
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 $ 65.00 2022-06-06
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B813905-500mg
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Chemenu
CM512883-1g
1-(tert-Butyl)-3-methyl-1H-pyrazole
 191089-20-0 95%+
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 $742 2022-06-12
abcr
AB273119-100 mg
1-tert-Butyl-3-methyl-1H-pyrazole; 90%
 191089-20-0
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 €182.00 2022-03-03
abcr
AB273119-250 mg
1-tert-Butyl-3-methyl-1H-pyrazole; 90%
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 €333.00 2022-03-03
abcr
AB273119-100mg
1-tert-Butyl-3-methyl-1H-pyrazole, 90%; .
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 €212.00 2025-04-20
abcr
AB273119-250mg
1-tert-Butyl-3-methyl-1H-pyrazole, 90%; .
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250mg
 €382.00 2025-04-20
Ambeed
A909415-1g
1-(tert-Butyl)-3-methyl-1H-pyrazole
 191089-20-0 90%
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A2B Chem LLC
AB12570-100mg
1-tert-Butyl-3-methyl-1H-pyrazole, tech grade
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